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Compound of Interest

Compound Name: Sandacanol

Cat. No.: B6590408 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and use of

Sandacanol solutions in a laboratory environment. Sandacanol, a synthetic fragrance

molecule with a characteristic sandalwood aroma, is also being explored for its potential

biological activities.

Chemical and Physical Properties of Sandacanol
A comprehensive understanding of Sandacanol's properties is crucial for its effective use in

research.
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Property Value Reference

Molecular Formula C14H24O [1]

Molecular Weight 208.34 g/mol [1][2]

Appearance
Clear colorless to pale

yellowish liquid
[1]

Boiling Point 114-116 °C (1 mmHg) [1][3]

Density 0.91 g/mL [1][3]

Solubility
- Insoluble in water[1][3]-

Soluble in alcohol[4]

Storage Temperature -20°C [1][3]

Storage Conditions

Store in steel or HDPE

containers, tightly closed,

under Nitrogen, in a cool, dry,

and ventilated place. Protect

from heat and light.

Shelf Life
24 months under good storage

conditions

Experimental Protocols
Preparation of a 100 mM Sandacanol Stock Solution
This protocol outlines the preparation of a 100 millimolar (mM) stock solution of Sandacanol in
ethanol, a common solvent for non-polar compounds.

Materials:

Sandacanol (liquid)

Anhydrous ethanol (ACS grade or higher)

Sterile microcentrifuge tubes or glass vials
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Calibrated micropipettes

Procedure:

Determine the required volume of Sandacanol:

The molecular weight of Sandacanol is 208.34 g/mol .

The density of Sandacanol is 0.91 g/mL.

To prepare a 100 mM (0.1 M) solution, you need 0.1 moles of Sandacanol per liter of

solvent.

For 1 mL of a 100 mM solution, you need 0.0001 moles of Sandacanol.

Mass of Sandacanol required = 0.0001 moles * 208.34 g/mol = 0.020834 g = 20.834 mg.

Volume of Sandacanol required = 20.834 mg / 0.91 g/mL = 22.89 µL.

Aliquot the solvent:

In a sterile microcentrifuge tube or glass vial, add 977.11 µL of anhydrous ethanol.

Add Sandacanol:

Carefully add 22.89 µL of Sandacanol to the ethanol.

Mix thoroughly:

Vortex the solution until the Sandacanol is completely dissolved.

Storage:

Store the 100 mM stock solution at -20°C in a tightly sealed container, protected from light.

Preparation of Working Solutions
For cell-based assays or other experiments, the stock solution will need to be diluted to the

desired final concentration. For instance, studies on bladder cancer cells have utilized
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Sandacanol at concentrations ranging from 50 to 700 µM.[3]

Example: Preparation of a 100 µM working solution in cell culture medium:

Thaw the 100 mM stock solution on ice.

Calculate the required volume of stock solution:

Using the formula M1V1 = M2V2:

M1 = 100 mM (stock solution concentration)

V1 = Volume of stock solution to be determined

M2 = 100 µM = 0.1 mM (desired final concentration)

V2 = 1 mL (desired final volume)

V1 = (0.1 mM * 1 mL) / 100 mM = 0.001 mL = 1 µL.

Prepare the working solution:

Add 1 µL of the 100 mM Sandacanol stock solution to 999 µL of the desired cell culture

medium.

Mix gently by pipetting up and down.

Use immediately or store at 4°C for a short period. It is recommended to prepare fresh

working solutions for each experiment to ensure stability and consistency.

Experimental Workflow
The following diagram illustrates the general workflow for preparing Sandacanol solutions for

laboratory use.
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Stock Solution Preparation Working Solution Preparation

Calculate Mass/Volume of Sandacanol Weigh or Pipette Sandacanol Dissolve in Anhydrous Ethanol Store at -20°C Calculate DilutionRetrieve Stock Dilute Stock in Experimental Buffer/Medium Use in Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sandacanol manufacturers and suppliers in China - ODOWELL [odowell.com]

2. 2-Ethyl-4-(2,2,3-trimethylcyclopent-3-en-1-yl)but-2-en-1-ol, (E)- | C14H24O | CID 6438196
- PubChem [pubchem.ncbi.nlm.nih.gov]

3. Bacdanol [chembk.com]

4. sandalrome [thegoodscentscompany.com]

To cite this document: BenchChem. [Application Notes and Protocols for Sandacanol
Solutions in Laboratory Settings]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6590408#how-to-prepare-sandacanol-solutions-for-
laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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